N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide

• IUPAC Name: N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide
• InChI: InChI=1S/C16H9Cl2N3O3S/c17-12-5-4-9(7-13(12)18)14-8-25-16(19-14)20-15(22)10-2-1-3-11(6-10)21(23)24/h1-8H,(H,19,20,22)
• InChI Key: CSAKNYVJHABGCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H9Cl2N3O3S
• Molecular Weight: 394.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as X-ray crystallography and Density Functional Theory (DFT) calculations. These techniques provide insights into the electronic structure of the compound and can reveal details about the intermolecular interactions that stabilize the structure.

Scientific Research Applications

Crystal Engineering and Molecular Interactions

Pharmaceutical Cocrystals and Solubility Enhancements : Research has explored pharmaceutical cocrystals involving analgesic drugs to enhance solubility and dissolution rates, which could be relevant for improving the bioavailability of compounds like N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide. Cocrystals with various coformers were found to dissolve faster and have higher equilibrium solubility than the parent compound, highlighting the potential of crystal engineering to enhance drug properties (Aitipamula et al., 2012).

Halogen Bonds in Crystal Design : The study of molecular tapes via hydrogen and halogen bonds in complexes indicates the possibility of exploiting these interactions for crystal design. This could be relevant for designing new materials or drugs based on the structural features of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide (Saha et al., 2005).

Polymers and Materials Science

Soluble Thermally Stable Polymers : A study on aromatic poly(sulfone sulfide amide imide)s, involving the synthesis of new diamine monomers with sulfone, sulfide, and amide units, could offer insights into the synthesis and applications of high-performance polymers. This research demonstrates the potential of incorporating complex molecules like N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide into polymers for enhanced thermal stability and solubility (Mehdipour‐Ataei & Hatami, 2007).

Antibacterial Activity and Chemical Synthesis

Sulfonamide Derivatives and Antibacterial Activity : A series of novel sulfonamides containing a 2-amino-1,3-thiazole fragment were synthesized under solvent-free conditions, evaluated for their antibacterial activity against S. aureus and E. coli, and subjected to in silico ADME prediction. This study's approach to synthesizing and testing compounds for antibacterial activity could be applicable to derivatives of N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-nitrobenzamide (Rafiee Pour et al., 2019).

Mechanism of Action

Target of Action

Similar compounds such as dcmu (3-(3,4-dichlorophenyl)-1,1-dimethylurea) have been found to inhibit photosynthesis by blocking the q b plastoquininone binding site of photosystem ii .

Mode of Action

This interruption of the photosynthetic electron transport chain reduces the plant’s ability to convert light energy into chemical energy .

Biochemical Pathways

Compounds with similar structures, such as dcmu, affect the photosynthetic electron transport chain in photosynthesis .

Pharmacokinetics

Similar compounds have shown significant increases in extracellular levels of serotonin and norepinephrine in the medial prefrontal cortex, and of serotonin and dopamine in the core of nucleus accumbens .